1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine

• Molecular Formula: C25H31N3O2
• Molecular Weight: 405.5 g/mol
• IUPAC Name: [4-[4-(4-methylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C25H31N3O2/c1-26-16-18-27(19-17-26)13-4-5-20-30-22-11-14-28(15-12-22)25(29)24-10-6-8-21-7-2-3-9-23(21)24/h2-3,6-10,22H,11-20H2,1H3
• InChI Key: SAUVHWBRPQADCG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC#CCOC2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43

Description

1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine is a complex organic compound that features a piperazine ring substituted with a naphthalene moiety and a butynyl group

Preparation Methods

The synthesis of 1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine involves multiple steps. The key steps include the formation of the piperazine ring, the introduction of the naphthalene moiety, and the attachment of the butynyl group. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Chemical Reactions Analysis

1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used. Common reagents include halogens, acids, and bases.

Scientific Research Applications

1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as improved stability or reactivity.

Mechanism of Action

The mechanism of action of 1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-Methyl-4-(4-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazine can be compared with other similar compounds, such as:

1-Methyl-4-(piperidin-4-yl)piperazine: This compound lacks the naphthalene and butynyl groups, making it less complex and potentially less versatile.

Naphthalene derivatives: Compounds like 1-methylnaphthalene share the naphthalene moiety but differ in their overall structure and properties.

Piperazine derivatives: Other piperazine-based compounds may have different substituents, leading to variations in their chemical and biological activities.

This detailed article provides an overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds